Cas no 2034347-23-2 (1-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrrole-2-carboxamide)

• Product Name: 1-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrrole-2-carboxamide
• CAS No: 2034347-23-2
• MF: C₁₆H₁₄N₆OS
• MW: 338.3870
• CID: 5349028
• Update Time: 2025-07-09

1-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]pyrrole-2-carboxamide
• 1-methyl-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-pyrrole-2-carboxamide
• 1-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrrole-2-carboxamide

• Inchi： 1S/C16H14N6OS/c1-21-8-2-4-12(21)16(23)17-10-15-19-18-14-7-6-11(20-22(14)15)13-5-3-9-24-13/h2-9H,10H2,1H3,(H,17,23)
• InChI Key： NTTOUPGGIYDPTO-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1C([H])=C([H])C2=NN=C(C([H])([H])N([H])C(C3=C([H])C([H])=C([H])N3C([H])([H])[H])=O)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 1
• Topological Polar Surface Area: 105

Additional information on 1-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrrole-2-carboxamide

Compound CAS No. 2034347-23-2: A Comprehensive Overview

The compound CAS No. 2034347-23-2, also known as 1-methyl-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1H-pyrrole-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research advancements.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a pyrrole ring substituted with a methyl group at the 1-position and a carboxamide group at the 2-position. The carboxamide group is further linked to a [1,2,4]triazolo[4,3-b]pyridazine ring system, which is substituted at the 6-position with a thiophene moiety. This combination of heterocyclic rings and functional groups contributes to the compound's stability and reactivity.

Recent studies have focused on optimizing the synthesis of this compound through efficient multi-component reactions and catalytic processes. Researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity, paving the way for large-scale production in pharmaceutical applications.

Biological Activity and Applications

One of the most notable aspects of this compound is its biological activity, particularly in the context of enzyme inhibition and receptor modulation. Preclinical studies have demonstrated that it exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

Moreover, this compound has shown selective binding affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent findings from in vivo experiments highlight its ability to cross the blood-brain barrier efficiently, further underscoring its potential in central nervous system therapeutics.

Advances in Computational Modeling

The application of advanced computational chemistry techniques has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed detailed insights into its binding interactions with target proteins, while quantum mechanical calculations have provided valuable data on its electronic structure and reactivity.

These computational approaches have not only facilitated the design of more effective analogs but also enabled researchers to predict potential off-target effects, thereby improving the safety profile of this compound in preclinical trials.

Environmental Impact and Sustainability

In addition to its therapeutic potential, there is growing interest in assessing the environmental impact of this compound. Green chemistry principles are being increasingly incorporated into its synthesis to minimize waste generation and reduce reliance on hazardous reagents.

Recent research has explored the use of biocatalysts and renewable feedstocks in its production process, aligning with global sustainability goals. These efforts aim to make the synthesis of this compound more eco-friendly while maintaining its high quality and efficacy.

Future Directions and Challenges

Despite its promising attributes, several challenges remain before this compound can be translated into clinical use. Key among these is addressing issues related to drug delivery systems that can enhance its bioavailability without compromising safety profiles.

Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate its progression through clinical trials. Furthermore, continued investment in interdisciplinary research will be crucial for unlocking new applications of this versatile molecule.

Conclusion

The compound CAS No. 2034347-23-2 represents a significant advancement in modern medicinal chemistry with its unique structure and diverse biological activities.